Cas no 2227689-62-3 (rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227689-62-3
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6259175
• PubChem ID: 154814549
• Update Time: 2025-10-29

rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine
• EN300-1979788
• 2227689-62-3

• Inchi： 1S/C9H11ClN2/c1-5-2-3-6(9(10)12-5)7-4-8(7)11/h2-3,7-8H,4,11H2,1H3/t7-,8+/m0/s1
• InChI Key： MVYHFEBXUOEQDS-JGVFFNPUSA-N
• SMILES： ClC1C(=CC=C(C)N=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine

Research Briefing on rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine (CAS: 2227689-62-3)

The compound rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine (CAS: 2227689-62-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel central nervous system (CNS) targeting agents. This bicyclic amine structure, featuring a chlorinated pyridine moiety, demonstrates unique physicochemical properties that make it particularly suitable for blood-brain barrier penetration. Recent studies have focused on its potential as a key intermediate for serotonin and dopamine receptor modulators.

Structural analysis reveals that the cyclopropane ring induces significant conformational constraint, while the chloro and methyl substitutions on the pyridine ring contribute to both steric and electronic effects. This combination appears crucial for receptor binding specificity. The racemic nature of the compound presents interesting opportunities for chiral resolution studies, with the (1R,2S) enantiomer showing particularly promising biological activity in preliminary assays.

In recent pharmacological evaluations, derivatives of this compound have demonstrated nanomolar affinity for 5-HT2C receptors, with selectivity ratios exceeding 100-fold against related receptor subtypes. Molecular docking simulations suggest that the cyclopropylamine moiety forms critical hydrogen bonds with Ser3.36 and Asp3.32 residues in the receptor's binding pocket, while the chloropyridine group participates in hydrophobic interactions with Phe6.51 and Phe6.52.

Synthetic approaches to this compound have been optimized in recent publications, with palladium-catalyzed cross-coupling reactions emerging as the most efficient method for constructing the pyridine-cyclopropane linkage. The current yield for the key cyclopropanation step has been improved to 78% in the latest protocol, representing a significant advancement from earlier methods that struggled with diastereoselectivity issues.

Metabolic stability studies conducted in 2023 show that the compound maintains favorable pharmacokinetic properties, with a hepatic microsomal half-life of 42 minutes in human liver microsomes. The chloro substituent appears to protect against oxidative metabolism at the 2-position of the pyridine ring, while the cyclopropyl group demonstrates unexpected stability against ring-opening reactions.

Emerging applications include its use as a building block for positron emission tomography (PET) tracers, where researchers have successfully incorporated carbon-11 at the methyl group position. This radiolabeled version has shown excellent brain uptake in primate models (SUV = 2.1 at 30 minutes post-injection), suggesting potential for imaging neurotransmitter systems in vivo.

Current challenges in the field include the need for improved synthetic routes to obtain enantiomerically pure material, as biological testing has revealed significant differences in activity between stereoisomers. Additionally, structure-activity relationship (SAR) studies are ongoing to optimize the balance between receptor potency and metabolic stability for clinical translation.

The compound's unique structural features continue to inspire novel drug design strategies, with recent patent applications disclosing its incorporation into dual-acting molecules targeting both serotonin and norepinephrine transporters. These developments position rac-(1R,2S)-2-(2-chloro-6-methylpyridin-3-yl)cyclopropan-1-amine as an important tool compound in neuropharmacology research with potential therapeutic applications in mood disorders and neurodegenerative diseases.